N-butyl-1-(4-fluorobenzyl)-4-piperidinecarboxamide

• IUPAC Name: N-butyl-1-[(4-fluorophenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C17H25FN2O/c1-2-3-10-19-17(21)15-8-11-20(12-9-15)13-14-4-6-16(18)7-5-14/h4-7,15H,2-3,8-13H2,1H3,(H,19,21)
• InChI Key: AUMDNLNGKRCLDE-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1CCN(CC1)CC2=CC=C(C=C2)F
• Molecular Formula: C17H25FN2O
• Molecular Weight: 292.4 g/mol

Description

N-butyl-1-(4-fluorobenzyl)-4-piperidinecarboxamide, also known as BFPB, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BFPB belongs to the class of piperidinecarboxamide compounds and is known to have analgesic and anesthetic effects.

Mechanism of Action

N-butyl-1-(4-fluorobenzyl)-4-piperidinecarboxamide's mechanism of action is not fully understood, but it is believed to act on the central nervous system by modulating the activity of certain ion channels. N-butyl-1-(4-fluorobenzyl)-4-piperidinecarboxamide has been shown to block the activity of voltage-gated sodium channels, which are involved in the transmission of pain signals. This blockade results in a reduction in pain sensation.
Biochemical and Physiological Effects:
N-butyl-1-(4-fluorobenzyl)-4-piperidinecarboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce pain sensation and inflammation, as well as to have neuroprotective effects. N-butyl-1-(4-fluorobenzyl)-4-piperidinecarboxamide has also been shown to have anxiolytic effects, reducing anxiety in animal models.

Advantages and Limitations for Lab Experiments

N-butyl-1-(4-fluorobenzyl)-4-piperidinecarboxamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has a well-characterized mechanism of action. However, N-butyl-1-(4-fluorobenzyl)-4-piperidinecarboxamide can be difficult to work with due to its low solubility in water and other solvents. Additionally, N-butyl-1-(4-fluorobenzyl)-4-piperidinecarboxamide has not been extensively studied in humans, so its safety and efficacy in clinical settings are not yet fully known.

Future Directions

There are many potential future directions for scientific research on N-butyl-1-(4-fluorobenzyl)-4-piperidinecarboxamide. One area of interest is the development of more efficient synthesis methods that can produce higher yields of N-butyl-1-(4-fluorobenzyl)-4-piperidinecarboxamide. Another area of interest is the investigation of N-butyl-1-(4-fluorobenzyl)-4-piperidinecarboxamide's potential therapeutic applications in humans, including its use as an analgesic, anesthetic, and neuroprotective agent. Additionally, further research is needed to fully understand N-butyl-1-(4-fluorobenzyl)-4-piperidinecarboxamide's mechanism of action and its effects on the central nervous system.

Synthesis Methods

The synthesis of N-butyl-1-(4-fluorobenzyl)-4-piperidinecarboxamide involves a multi-step process that includes the reaction of 4-fluorobenzylamine with butyl isocyanate, followed by the reaction of the resulting product with piperidine. The final product is obtained through purification and recrystallization. This method has been optimized to produce high yields of N-butyl-1-(4-fluorobenzyl)-4-piperidinecarboxamide with good purity.

Scientific Research Applications

N-butyl-1-(4-fluorobenzyl)-4-piperidinecarboxamide has been extensively studied for its potential therapeutic applications. It has been found to have analgesic and anesthetic effects, making it a promising candidate for the treatment of pain and other related conditions. N-butyl-1-(4-fluorobenzyl)-4-piperidinecarboxamide has also been shown to have neuroprotective effects, which could be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.